Cas no 2344677-65-0 (4-(Oxiran-2-ylmethyl)azetidin-2-one)
4-(Oxiran-2-ylmethyl)azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[(oxiran-2-yl)methyl]azetidin-2-one
- EN300-6748345
- Z3326502629
- 4-(oxiran-2-ylmethyl)azetidin-2-one
- 2344677-65-0
- C(C1CO1)C1CC(N1)=O
- 4-(Oxiran-2-ylmethyl)azetidin-2-one
-
- Inchi: 1S/C6H9NO2/c8-6-2-4(7-6)1-5-3-9-5/h4-5H,1-3H2,(H,7,8)
- InChI Key: ACBLIGAUAYDXTJ-UHFFFAOYSA-N
- SMILES: O1CC1CC1CC(N1)=O
Computed Properties
- Exact Mass: 127.063328530g/mol
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 41.6Ų
4-(Oxiran-2-ylmethyl)azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6748345-0.05g |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95.0% | 0.05g |
$218.0 | 2025-03-13 | |
| Enamine | EN300-6748345-0.1g |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95.0% | 0.1g |
$326.0 | 2025-03-13 | |
| Enamine | EN300-6748345-0.25g |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95.0% | 0.25g |
$466.0 | 2025-03-13 | |
| Enamine | EN300-6748345-0.5g |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95.0% | 0.5g |
$735.0 | 2025-03-13 | |
| Enamine | EN300-6748345-1.0g |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95.0% | 1.0g |
$943.0 | 2025-03-13 | |
| Enamine | EN300-6748345-2.5g |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95.0% | 2.5g |
$1848.0 | 2025-03-13 | |
| Enamine | EN300-6748345-5.0g |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95.0% | 5.0g |
$2732.0 | 2025-03-13 | |
| Enamine | EN300-6748345-10.0g |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95.0% | 10.0g |
$4052.0 | 2025-03-13 | |
| 1PlusChem | 1P028KJJ-50mg |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95% | 50mg |
$322.00 | 2024-05-23 | |
| 1PlusChem | 1P028KJJ-100mg |
4-[(oxiran-2-yl)methyl]azetidin-2-one |
2344677-65-0 | 95% | 100mg |
$465.00 | 2024-05-23 |
4-(Oxiran-2-ylmethyl)azetidin-2-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-(Oxiran-2-ylmethyl)azetidin-2-one
4-(Oxiran-2-ylmethyl)azetidin-2-one (CAS 2344677-65-0): A Versatile Epoxide-Functionalized Azetidinone in Modern Chemistry
The compound 4-(Oxiran-2-ylmethyl)azetidin-2-one (CAS 2344677-65-0) represents a unique hybrid structure combining the reactivity of an epoxide (oxirane) with the strained four-membered azetidin-2-one (β-lactam) ring. This molecular architecture has garnered significant attention in pharmaceutical and materials science research due to its dual functional groups enabling diverse chemical transformations.
Chemically, 4-(Oxiran-2-ylmethyl)azetidin-2-one features a 2-oxetanone core (β-lactam) with an oxirane-2-ylmethyl substituent at the 4-position. The epoxide moiety provides exceptional reactivity for ring-opening reactions, while the β-lactam ring offers potential biological activity. This combination makes it valuable for synthesizing novel heterocyclic compounds and bioactive molecules.
Recent studies highlight applications in antibiotic research, where modified β-lactam structures are investigated for overcoming bacterial resistance. The epoxide functionality allows conjugation with various nucleophiles (amines, thiols, alcohols), creating diversified molecular scaffolds. Researchers are particularly interested in its potential for developing targeted drug delivery systems and enzyme inhibitors.
In material science, 4-(Oxiran-2-ylmethyl)azetidin-2-one serves as a crosslinking agent for polymers. The oxirane group participates in curing reactions with carboxyl or amine groups, while the azetidinone ring can introduce rigidity to polymer networks. This has applications in developing high-performance coatings, adhesives, and biocompatible materials.
The synthesis typically involves epoxidation of corresponding allyl derivatives or cyclization of appropriately functionalized precursors. Advanced purification methods like preparative HPLC ensure high purity (>98%) for research applications. Proper storage requires protection from moisture at 2-8°C under inert atmosphere to prevent ring-opening degradation.
Analytical characterization employs NMR spectroscopy (particularly 1H and 13C), FT-IR (showing carbonyl stretch at ~1750 cm-1), and mass spectrometry. The compound's stability in various solvents (DMSO, acetonitrile) makes it suitable for diverse reaction conditions. Researchers should note potential polymerization risks under acidic or basic conditions.
Emerging applications include its use as a pharmacophore in cancer drug discovery, where the β-lactam-epoxide combination shows promise for covalent inhibitor development. Computational studies suggest favorable binding with certain protease enzymes, sparking interest in structure-activity relationship (SAR) studies.
From a commercial perspective, 4-(Oxiran-2-ylmethyl)azetidin-2-one remains a high-value research chemical with limited large-scale production. Current suppliers primarily target pharmaceutical R&D and academic laboratories. Market trends indicate growing demand for such multifunctional building blocks in medicinal chemistry.
Environmental and safety assessments classify it as a low-persistence compound with moderate aquatic toxicity. Proper handling requires standard laboratory PPE (gloves, goggles) due to potential skin/eye irritation. Waste disposal should follow institutional guidelines for organic compounds.
Future research directions may explore its utility in click chemistry applications, bioconjugation, and as a precursor for chiral auxiliaries. The unique stereoelectronic properties of both rings offer untapped potential in asymmetric synthesis and catalysis.
For researchers investigating structure-property relationships or developing novel heterocyclic therapeutics, 4-(Oxiran-2-ylmethyl)azetidin-2-one presents exciting opportunities. Its combination of ring strain and multiple reactive sites makes it a valuable tool for molecular design across chemical disciplines.
2344677-65-0 (4-(Oxiran-2-ylmethyl)azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)